Cas no 89159-00-2 (5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile)

5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile structure
89159-00-2 structure
Product Name:5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile
CAS No:89159-00-2
MF:C9H14N4
MW:178.234261035919
CID:610090
PubChem ID:10921082
Update Time:2025-04-19

5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-pentyl-
    • 5-amino-1-pentylpyrazole-4-carbonitrile
    • SCHEMBL2073708
    • DTXSID80448360
    • 89159-00-2
    • 5-Amino-1-pentyl-4-cyanopyrazole
    • GSWDIGMRMLMABI-UHFFFAOYSA-N
    • 5-Amino-4-cyano-1-(n-pentyl)pyrazole
    • Inchi: 1S/C9H14N4/c1-2-3-4-5-13-9(11)8(6-10)7-12-13/h7H,2-5,11H2,1H3
    • InChI Key: GSWDIGMRMLMABI-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C#N)C=N1)N)CCCCC

Computed Properties

  • Exact Mass: 178.121846464g/mol
  • Monoisotopic Mass: 178.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.6Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent